Cas no 18087-26-8 (1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-)
18087-26-8 structure
Product Name:1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-
CAS No:18087-26-8
MF:C18H25N3
MW:283.411204099655
CID:230468
PubChem ID:351394
Update Time:2025-04-19
1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-
- 4-N-propan-2-yl-1-N-[4-(propan-2-ylamino)phenyl]benzene-1,4-diamine
- 18087-26-8
- NSC 521553
- DTXSID30325894
- SCHEMBL9934007
- NSC521553
- NSC-521553
-
- Inchi: 1S/C18H25N3/c1-13(2)19-15-5-9-17(10-6-15)21-18-11-7-16(8-12-18)20-14(3)4/h5-14,19-21H,1-4H3
- InChI Key: VDPQCTCYTUTBQU-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)NC1C=CC(=CC=1)NC(C)C)C(C)C
Computed Properties
- Exact Mass: 283.20505
- Monoisotopic Mass: 283.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 36.1Ų
Experimental Properties
- Density: 1.085
- Boiling Point: 449.4°Cat760mmHg
- Flash Point: 240.9°C
- Refractive Index: 1.633
- PSA: 36.09
1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
18087-26-8 (1,4-Benzenediamine,N1-(1-methylethyl)-N4-[4-[(1-methylethyl)amino]phenyl]-) Related Products
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